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Compound of Interest

Compound Name: Fumaric acid-d2

Cat. No.: B051780 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fumaric acid-d2 (D-Fumaric acid) is the deuterated form of fumaric acid, an essential

intermediate in the citric acid cycle (Krebs cycle). Its use as an internal standard in mass

spectrometry-based metabolomics and as a tracer for metabolic flux analysis is well-

established.[1][2] The stability and solubility of Fumaric acid-d2 are critical factors for the

accuracy and reproducibility of experimental results. This document provides detailed protocols

for the preparation of Fumaric acid-d2 stock solutions, along with solubility and stability data to

guide researchers in its effective use.

Physicochemical Properties

Fumaric acid-d2 is a white crystalline solid. Key properties are summarized in the table below.

Property Value

Chemical Formula HOOCCD=CDCOOH[3][4]

Molecular Weight ~118.09 g/mol [3]

Isotopic Enrichment ≥98 atom % D[3]

CAS Number 24461-32-3[4]
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Solubility Data

The choice of solvent is critical for preparing accurate stock solutions. Fumaric acid has low

solubility in water but is soluble in some organic solvents.[5]

Solvent Solubility Temperature (°C)

DMSO ≥ 100 mg/mL[1] Room Temperature

Ethanol (95%) 5.76 g/100 g[6] 30

Water 0.63 g/100 mL[6] 25

Acetone 1.72 g/100 g[6] 30

Ethyl Ether 0.72 g/100 g[6] 25

Stability of Stock Solutions

Proper storage is crucial to maintain the integrity of Fumaric acid-d2 stock solutions. It is

recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw

cycles.[1]

Storage Temperature (°C) Storage Period

-80°C 6 months[1]

-20°C 1 month[1]

The solid form of Fumaric acid-d2 is stable under recommended storage conditions (room

temperature, away from light and moisture).[3][4] It is advised to re-analyze the compound for

chemical purity after three years.[3]

Experimental Protocols

1. Preparation of a 100 mM Fumaric Acid-d2 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution suitable for

further dilution.
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Materials:

Fumaric acid-d2 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Vortex mixer

Appropriate personal protective equipment (PPE)

Procedure:

Equilibrate the Fumaric acid-d2 vial to room temperature before opening.

Weigh out the desired amount of Fumaric acid-d2 using a calibrated analytical balance.

For example, to prepare 1 mL of a 100 mM solution, weigh 11.81 mg of Fumaric acid-d2.

Add the appropriate volume of anhydrous DMSO. For 11.81 mg, add 1 mL of DMSO.

Vortex the solution until the Fumaric acid-d2 is completely dissolved. Gentle warming

may be applied if necessary.

Aliquot the stock solution into single-use vials.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]

2. Preparation of a 1 mg/mL Fumaric Acid-d2 Stock Solution in Ethanol

This protocol is suitable for applications where DMSO may interfere with downstream assays.

Materials:

Fumaric acid-d2 (solid)

Anhydrous Ethanol

Calibrated analytical balance
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Vortex mixer

Appropriate PPE

Procedure:

Allow the Fumaric acid-d2 vial to reach room temperature.

Weigh the desired amount of Fumaric acid-d2. For example, to prepare 1 mL of a 1

mg/mL solution, weigh 1 mg of Fumaric acid-d2.

Add 1 mL of anhydrous ethanol to the weighed solid.

Vortex thoroughly until the solid is fully dissolved.

Aliquot the solution for storage.

Store at -20°C or -80°C as per the stability data.[1]
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Workflow for Fumaric Acid-d2 Stock Solution Preparation
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Caption: Workflow for Fumaric Acid-d2 Stock Solution Preparation.
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Simplified Citric Acid Cycle (Krebs Cycle)
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Caption: Simplified Citric Acid Cycle showing Fumarate's role.
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Applications

Fumaric acid-d2 is a valuable tool in various research areas:

Metabolomics: Used as an internal standard for the quantification of fumaric acid in biological

samples by GC-MS or LC-MS.[1]

Metabolic Flux Analysis: Employed as a tracer to study the dynamics of the citric acid cycle

and related metabolic pathways.[1]

Drug Development: Stable isotope-labeled compounds are utilized to trace the metabolic

fate of drugs.[1][2] Fumaric acid and its esters have also shown therapeutic potential in

treating conditions like psoriasis and multiple sclerosis.[7]

Conclusion

The protocols and data provided in this application note offer a comprehensive guide for the

preparation and storage of Fumaric acid-d2 stock solutions. Adherence to these guidelines will

help ensure the accuracy and reliability of experimental outcomes in research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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